Cas no 2034278-95-8 (N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine)

• Product Name: N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine
• CAS No: 2034278-95-8
• MF: C₂₁H₂₇N₅O₃
• MW: 397.4708
• CID: 5347745
• Update Time: 2025-05-19

N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-(4-morpholin-4-ylphenyl)methanone
• (3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)(4-morpholinophenyl)methanone
• N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine

• Inchi： 1S/C21H27N5O3/c1-24(2)19-13-22-14-20(23-19)29-18-7-8-26(15-18)21(27)16-3-5-17(6-4-16)25-9-11-28-12-10-25/h3-6,13-14,18H,7-12,15H2,1-2H3
• InChI Key： HMYRWHOFPLCHOF-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N(C([H])([H])[H])C([H])([H])[H])N=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C(=C([H])C=2[H])N2C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 1.6
• Topological Polar Surface Area: 71

Additional information on N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine

N,N-Dimethyl-6-({1-[4-(Morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine (CAS No. 2034278-95-8): A Comprehensive Overview

N,N-Dimethyl-6-({1-[4-(Morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine (CAS No. 2034278-95-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to by its systematic name, is a member of the pyrazine family and features a complex structure that includes morpholine, benzoyl, and pyrrolidine moieties. The unique combination of these functional groups endows the compound with a diverse range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine is characterized by its central pyrazine ring, which is substituted with a dimethylamino group at the 2-position and an oxy-substituted pyrrolidine moiety at the 6-position. The pyrrolidine ring is further functionalized with a benzoyl group, which is itself substituted with a morpholine ring. This intricate arrangement of functional groups contributes to the compound's high molecular complexity and potential for modulating multiple biological targets.

Recent studies have highlighted the pharmacological properties of N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine. One of the most notable findings is its potent anti-inflammatory activity. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK.

Furthermore, N,N-dimethyl-6-({1-[4-(morpholin-4-yl)benzoyl]pyrrolidin-3-yl}oxy)pyrazin-2-amine has shown promise in preclinical models of neurodegenerative diseases. Research has indicated that it can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The compound's neuroprotective effects are thought to be mediated by its antioxidant properties and its ability to modulate mitochondrial function.

In addition to its anti-inflammatory and neuroprotective activities, N,N-dimethyl-6-{1-[4-(morpholin-4-y l)benzoyl]pyrrolidin -3 -y l}oxy )pyrazin -2 -amine has also been investigated for its potential as an antitumor agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity involves the inhibition of cell cycle progression and the activation of pro-apoptotic signaling pathways.

The pharmacokinetic profile of N,N-dimethyl -6 -( {1-[ 4 -(morpholin -4 -yl )benzoy l]pyrrolidin -3 -y l}oxy )pyrazin -2 -amine has been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties suggest that it could be developed into an effective oral medication for various diseases.

Toxicity studies have also been conducted to evaluate the safety profile of N,N-dimethyl -6 -( {1-[ 4 -(morpholin -4 -yl )benzoy l]pyrrolidin -3 -y l}oxy )pyrazin -2 -amine. Results from these studies have shown that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, N,N-dimethyl -6 -( {1-[ 4 -(morpholin -4 -yl )benzoy l]pyrrolidin -3 -y l}oxy )pyrazin -2 -amine (CAS No. 2034278-95-8) represents a promising compound with a wide range of biological activities. Its anti-inflammatory, neuroprotective, and antitumor properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.